Cas no 2694745-23-6 (1-(5-Amino-4-fluoro-2-methoxyphenyl)ethan-1-one hydrochloride)

• Product Name: 1-(5-Amino-4-fluoro-2-methoxyphenyl)ethan-1-one hydrochloride
• CAS No: 2694745-23-6
• MF: C₉H₁₁ClFNO₂
• MW: 219.640545129776
• MDL: MFCD34475134
• CID: 5626618
• PubChem ID: 165947522
• Update Time: 2025-06-08

1-(5-Amino-4-fluoro-2-methoxyphenyl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2694745-23-6
• 1-(5-amino-4-fluoro-2-methoxyphenyl)ethan-1-one hydrochloride
• EN300-28331984
• Z5145104576
• 1-(5-Amino-4-fluoro-2-methoxyphenyl)ethan-1-one hydrochloride

• MDL： MFCD34475134
• Inchi： 1S/C9H10FNO2.ClH/c1-5(12)6-3-8(11)7(10)4-9(6)13-2;/h3-4H,11H2,1-2H3;1H
• InChI Key： OMOAQWQIANREJD-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC(=C(C(C)=O)C=C1N)OC

Computed Properties

• Exact Mass: 219.0462344g/mol
• Monoisotopic Mass: 219.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on 1-(5-Amino-4-fluoro-2-methoxyphenyl)ethan-1-one hydrochloride

Introduction to 1-(5-Amino-4-fluoro-2-methoxyphenyl)ethan-1-one hydrochloride (CAS No. 2694745-23-6)

1-(5-Amino-4-fluoro-2-methoxyphenyl)ethan-1-one hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2694745-23-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a structural framework that integrates an amino group, a fluoro substituent, and a methoxy moiety on a phenyl ring, coupled with an acetyl ketone group and a hydrochloride salt form, exhibits unique chemical and biological properties that make it a valuable candidate for further exploration in drug discovery and development.

The structural composition of 1-(5-Amino-4-fluoro-2-methoxyphenyl)ethan-1-one hydrochloride is meticulously designed to interact with biological targets in a specific manner. The presence of the fluoro atom, a well-documented modulator of metabolic stability and binding affinity in drug molecules, suggests potential applications in enhancing the pharmacokinetic profile of therapeutic agents. Additionally, the methoxy group contributes to the molecule's lipophilicity and electronic properties, influencing its interaction with enzymes and receptors. The amino group provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in compounds that incorporate fluorine atoms due to their ability to improve drug efficacy and reduce metabolic degradation. The fluoro substituent in 1-(5-Amino-4-fluoro-2-methoxyphenyl)ethan-1-one hydrochloride may play a crucial role in modulating the compound's pharmacological properties, potentially enhancing its binding affinity to biological targets while minimizing off-target effects. This is particularly relevant in the context of developing small-molecule inhibitors for therapeutic applications.

The acetyl ketone moiety in the molecule is another key feature that warrants attention. Ketones are known to participate in various biochemical reactions, including Michael additions and condensation reactions, which can be exploited for the synthesis of more complex molecules. The hydrochloride salt form of the compound ensures better solubility in aqueous solutions, facilitating its use in pharmaceutical formulations and experimental studies.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) to optimize drug candidates. The unique structural features of 1-(5-Amino-4-fluoro-2-methoxyphenyl)ethan-1-one hydrochloride make it an attractive scaffold for designing novel therapeutic agents. By systematically modifying its functional groups, researchers can explore a wide range of biological activities, from enzyme inhibition to receptor antagonism.

One of the most promising areas of investigation for this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The presence of multiple reactive sites allows for diverse chemical transformations, enabling the creation of derivatives with enhanced pharmacological properties. For instance, further functionalization of the amino group could lead to peptidomimetics or protease inhibitors, which are critical targets in many therapeutic areas.

The fluoro atom's influence on metabolic stability has been extensively studied in drug development. Compounds containing fluorine often exhibit improved bioavailability and reduced susceptibility to enzymatic degradation. This characteristic makes 1-(5-Amino-4-fluoro-2-methoxyphenyl)ethan-1-one hydrochloride a compelling candidate for drugs that require prolonged circulation or resistance to metabolic breakdown.

Moreover, the methoxy group's role in modulating electronic properties cannot be overstated. It can influence both the reactivity and solubility of the molecule, making it easier to optimize for specific biological targets. In drug design, such flexibility is invaluable for achieving high affinity and selectivity without compromising other pharmacokinetic parameters.

In academic research circles, 1-(5-Amino-4-fluoro-2-methoxyphenyl)ethan-1-one hydrochloride has been explored as a potential lead compound for various therapeutic indications. Its structural motif aligns well with known pharmacophores found in successful drugs, suggesting that it may serve as a foundation for developing new treatments against diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct its complex framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also open avenues for further derivatization.

The hydrochloride salt form enhances the compound's stability under various storage conditions while improving its solubility in common solvents used in pharmaceutical formulations. This makes it particularly suitable for preclinical studies where consistent quality and reproducibility are paramount.

As computational chemistry plays an increasingly prominent role in drug discovery, virtual screening methods have been used to identify potential binding interactions between 1-(5-Amino-4-fluoro-2-methoxyphenyl)ethan-1-one hydrochloride and biological targets. These simulations have provided valuable insights into its binding mode and have guided experimental efforts toward optimizing its potency and selectivity.

The integration of machine learning algorithms into medicinal chemistry has further accelerated the process of identifying promising drug candidates like this one. By leveraging large datasets and predictive models, researchers can rapidly assess the potential biological activity of diverse compounds without extensive experimental validation.

In conclusion,1-(5-Amino-4-fluoro-2-methoxyphenyl)ethan-1-one hydrochloride (CAS No. 2694745-23-6) represents a fascinating subject of study with significant implications for pharmaceutical development. Its unique structural features offer opportunities for designing novel therapeutics with improved efficacy and reduced side effects. As research progresses，this compound is likely to play an important role in advancing our understanding of structure-biology relationships，leading to innovative treatments across multiple therapeutic domains。